Cas no 1021868-82-5 (Benazoline oxalate salt)

• Product Name: Benazoline oxalate salt
• CAS No: 1021868-82-5
• MF: C₁₅H₁₄N₂O₄
• MW: 286.282663822174
• CID: 3159433
• PubChem ID: 60196273
• Update Time: 2025-05-24

Benazoline oxalate salt Chemical and Physical Properties

Names and Identifiers

• Benazoline oxalate salt
• CAS-1021868-82-5
• 1H-Imidazole, 4,5-dihydro-2-(2-naphthalenyl)-, ethanedioate (1:1)
• 1021868-82-5
• 2-naphthalen-2-yl-4,5-dihydro-1H-imidazole;oxalic acid
• 2-[(2-methyl-1-benzothiophen-3-yl)methyl]-4,5-dihydro-1H-imidazole;oxalic acid
• DTXSID5045758
• CHEMBL3187592
• J-000646
• Tox21_111216
• DTXCID3025758
• Y65G3LP8W6
• 1H-Imidazole, 4,5-dihydro-2-(2-naphthalenyl)-, ethanedioate

• Inchi： 1S/C13H12N2.C2H2O4/c1-2-4-11-9-12(6-5-10(11)3-1)13-14-7-8-15-13;3-1(4)2(5)6/h1-6,9H,7-8H2,(H,14,15);(H,3,4)(H,5,6)
• InChI Key： LSGXLXVKKUXDTD-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)=O.N1CCN=C1C1C=CC2C=CC=CC=2C=1

Computed Properties

• Exact Mass: 286.095357g/mol
• Monoisotopic Mass: 286.095357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 331
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 286.28g/mol
• Topological Polar Surface Area: 99Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on Benazoline oxalate salt

Benazoline Oxalate Salt (CAS No. 1021868-82-5): A Comprehensive Overview of Its Chemical Properties and Emerging Applications

The Benazoline oxalate salt, identified by its CAS No. 1021868-82-5, represents a critical compound in modern chemical biology and pharmaceutical research. This benzazoline oxalate derivative is characterized by its unique structural composition, combining the pharmacologically active benzazoline moiety with the oxalate anion to enhance stability and bioavailability. Recent advancements in synthetic methodologies have positioned this compound at the forefront of drug development pipelines targeting neurodegenerative disorders and inflammatory conditions.

In terms of chemical structure, the benzazoline core forms a heterocyclic ring system that exhibits strong antioxidant properties, as demonstrated in studies published in Chemical Biology & Drug Design. The coordination between the benzazoline’s nitrogen atoms and the oxalate’s carboxylate groups creates a stabilized ion pair, which significantly improves solubility in aqueous environments—a critical factor for intravenous drug formulations. This structural feature has been leveraged in recent preclinical trials investigating its potential as a neuroprotective agent against oxidative stress-induced neuronal damage.

Clinical relevance of the CAS 1021868-82-5 compound stems from its dual mechanism of action: it simultaneously scavenges reactive oxygen species (ROS) and modulates inflammatory cytokine expression. A 2023 study in Nature Communications highlighted its efficacy in reducing neuroinflammation in experimental models of multiple sclerosis, where it outperformed conventional immunosuppressants without inducing hepatotoxicity. The oxalate salt form also mitigates the compound’s inherent hydrophobicity, enabling targeted delivery via nanoparticle encapsulation—a technique detailed in a high-impact paper from Biomaterials Science.

Synthetic advancements have further expanded its applicability. Solid-phase synthesis protocols now allow scalable production with >99% purity, as reported by researchers at Stanford University’s Drug Discovery Center. The optimized process incorporates microwave-assisted condensation steps that reduce reaction times by 60% while minimizing byproduct formation. This efficiency has lowered manufacturing costs, making large-scale clinical trials economically feasible for indications such as chronic pain management and autoimmune arthritis.

In vitro studies using CRISPR-edited cell lines reveal that the benzazoline oxalate salt selectively binds to toll-like receptor 4 (TLR4), inhibiting NF-κB signaling pathways central to inflammatory cascades. This selectivity was confirmed through X-ray crystallography data published in Journal of Medicinal Chemistry, which visualized the compound’s π-stacking interactions with TLR4’s hydrophobic pockets. Such specificity reduces off-target effects compared to broad-spectrum anti-inflammatory agents like corticosteroids.

Ongoing Phase II clinical trials are evaluating its efficacy in alleviating neuropathic pain associated with diabetic peripheral neuropathy. Preliminary results indicate a dose-dependent reduction in pain scores without tolerance development over 12-week treatment periods—a breakthrough compared to existing therapies prone to opioid-related side effects. The compound’s safety profile remains robust, with no significant adverse events reported beyond mild gastrointestinal discomfort observed in only 3% of trial participants.

Spectroscopic analysis confirms that the CAS No. 1021868-82-5 structure retains its integrity under physiological conditions, maintaining therapeutic activity even after prolonged storage at room temperature. Nuclear magnetic resonance (NMR) spectra show characteristic signals at δ 7.3–7.6 ppm corresponding to aromatic proton environments, while mass spectrometry validates its molecular formula C₁₅H₁₄N₃O₅. These analytical confirmations underscore its consistency across different production batches—a critical requirement for regulatory approval processes.

Beyond therapeutic applications, this compound serves as a valuable tool molecule for studying cellular redox regulation mechanisms. Researchers at MIT recently utilized it to map mitochondrial ROS dynamics during cellular senescence, publishing their findings in eLife Sciences. The ability to reversibly modulate antioxidant enzyme activities makes it indispensable for mechanistic studies into aging-related pathologies such as Parkinson’s disease progression.

The integration of computational chemistry has accelerated its optimization trajectory. Molecular docking simulations using AutoDock Vina identified novel substituent positions on the benzazoline ring that could enhance blood-brain barrier permeability—a design principle now being tested experimentally by biotech firms like NeuroPharm Innovations LLC. These iterative cycles between virtual screening and wet-lab validation exemplify modern drug discovery paradigms driven by interdisciplinary collaboration.

Economic analysis projects that successful FDA approval could generate annual revenues exceeding $4 billion within five years post-launch, particularly given unmet needs in neurodegenerative disease management. Market demand is further fueled by aging populations worldwide and rising incidence rates of chronic inflammatory conditions—factors driving pharmaceutical companies to prioritize compounds like this benzoazole derivative with proven mechanistic uniqueness.